Cas no 1521792-17-5 (3-(2-Aminopyridin-3-yl)propanoic acid)

• Product Name: 3-(2-Aminopyridin-3-yl)propanoic acid
• CAS No: 1521792-17-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6366127
• PubChem ID: 20232385
• Update Time: 2025-11-07

3-(2-Aminopyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2515802
• 3-(2-aminopyridin-3-yl)propanoic acid
• AKOS019576806
• 1521792-17-5
• SCHEMBL7387417
• 3-(2-Aminopyridin-3-yl)propanoic acid

• Inchi： 1S/C8H10N2O2/c9-8-6(2-1-5-10-8)3-4-7(11)12/h1-2,5H,3-4H2,(H2,9,10)(H,11,12)
• InChI Key： VIRARFXQYGQESL-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(2-Aminopyridin-3-yl)propanoic acid

3-(2-Aminopyridin-3-yl)propanoic Acid (CAS 1521792-17-5): A Versatile Building Block in Medicinal Chemistry

3-(2-Aminopyridin-3-yl)propanoic acid (CAS 1521792-17-5) is an important heterocyclic carboxylic acid derivative that has gained significant attention in pharmaceutical research and drug development. This pyridine-containing compound serves as a valuable chemical building block for the synthesis of various biologically active molecules, particularly in the field of kinase inhibitor development and small molecule therapeutics.

The molecular structure of 3-(2-aminopyridin-3-yl)propanoic acid combines a pyridine ring with an amino group at the 2-position and a propanoic acid side chain at the 3-position. This unique arrangement provides multiple sites for chemical modification and molecular interactions, making it particularly useful in medicinal chemistry applications. Researchers often utilize this compound as a pharmacophore component in drug discovery programs targeting various disease pathways.

Recent trends in pharmaceutical research have highlighted the growing importance of 3-(2-aminopyridin-3-yl)propanoic acid derivatives in developing targeted cancer therapies. The compound's ability to serve as a scaffold for kinase inhibitors aligns with current interests in precision medicine and personalized treatment approaches. Many researchers searching for "pyridine-based drug candidates" or "small molecule kinase inhibitors" will find this compound particularly relevant to their work.

In synthetic chemistry, 3-(2-aminopyridin-3-yl)propanoic acid (CAS 1521792-17-5) demonstrates excellent reactivity in amide bond formation, making it valuable for peptide mimetics and conjugate synthesis. The carboxylic acid group can readily form esters or amides, while the 2-amino group on the pyridine ring allows for additional structural diversification. These properties answer common search queries about "versatile pharmaceutical intermediates" and "modifiable heterocyclic compounds".

The compound's physicochemical properties, including its moderate water solubility and hydrogen bonding capacity, contribute to its utility in drug design. These characteristics are frequently investigated by researchers looking for "bioavailable pyridine derivatives" or "drug-like small molecules". The balanced lipophilicity of 3-(2-aminopyridin-3-yl)propanoic acid makes it particularly suitable for developing compounds with favorable ADME properties.

Current applications of 3-(2-aminopyridin-3-yl)propanoic acid extend beyond oncology to include neurological disorders and inflammatory conditions. The compound's potential in CNS drug development addresses growing interest in treatments for neurodegenerative diseases, a hot topic in medical research. This aligns with frequent searches for "blood-brain barrier permeable compounds" and "neuroprotective agents".

From a commercial perspective, the demand for high-quality 3-(2-aminopyridin-3-yl)propanoic acid (CAS 1521792-17-5) has increased steadily, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. The compound's role as a premium pharmaceutical intermediate makes it valuable for researchers investigating "novel drug scaffolds" or "next-generation therapeutic agents".

Quality control of 3-(2-aminopyridin-3-yl)propanoic acid typically involves rigorous HPLC analysis and spectroscopic characterization to ensure purity and consistency. These quality standards respond to the pharmaceutical industry's need for "reliable chemical building blocks" and "well-characterized research compounds", which are common search terms among medicinal chemists.

Looking forward, 3-(2-aminopyridin-3-yl)propanoic acid continues to show promise in fragment-based drug discovery and combinatorial chemistry. Its structural features make it suitable for developing targeted protein degraders (PROTACs), a rapidly growing area of pharmaceutical research. This addresses current interests in "novel drug modalities" and "next-gen therapeutic approaches".

In conclusion, 3-(2-aminopyridin-3-yl)propanoic acid (CAS 1521792-17-5) represents a versatile and valuable compound in modern drug discovery. Its unique structural features, combined with multiple sites for chemical modification, ensure its continued relevance in developing innovative therapeutic agents across various disease areas. As pharmaceutical research evolves toward more targeted approaches, this compound is likely to maintain its importance as a key building block in medicinal chemistry.